Cas no 820977-66-0 (Glycine, L-tryptophyl-L-leucyl-L-valyl-L-lysylglycylglycyl-)

Glycine, L-tryptophyl-L-leucyl-L-valyl-L-lysylglycylglycyl- structure
820977-66-0 structure
Product name:Glycine, L-tryptophyl-L-leucyl-L-valyl-L-lysylglycylglycyl-
CAS No:820977-66-0
MF:C34H53N9O8
MW:715.840127706528
CID:698906
PubChem ID:71420141

Glycine, L-tryptophyl-L-leucyl-L-valyl-L-lysylglycylglycyl- Chemical and Physical Properties

Names and Identifiers

    • Glycine, L-tryptophyl-L-leucyl-L-valyl-L-lysylglycylglycyl-
    • 2-[[2-[[2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]-4-methylpentanoyl]amino]-3-methylbutanoyl]amino]hexanoyl]amino]acetyl]amino]acetyl]amino]acetic acid
    • 820977-66-0
    • L-Tryptophyl-L-leucyl-L-valyl-L-lysylglycylglycylglycine
    • DTXSID70839349
    • Inchi: InChI=1S/C34H53N9O8/c1-19(2)13-26(42-31(48)23(36)14-21-15-37-24-10-6-5-9-22(21)24)33(50)43-30(20(3)4)34(51)41-25(11-7-8-12-35)32(49)40-17-28(45)38-16-27(44)39-18-29(46)47/h5-6,9-10,15,19-20,23,25-26,30,37H,7-8,11-14,16-18,35-36H2,1-4H3,(H,38,45)(H,39,44)(H,40,49)(H,41,51)(H,42,48)(H,43,50)(H,46,47)/t23-,25-,26-,30-/m0/s1
    • InChI Key: XJNIDAZAASJGHU-UJOCQTKCSA-N
    • SMILES: CC(C)CC(C(=O)NC(C(C)C)C(=O)NC(CCCCN)C(=O)NCC(=O)NCC(=O)NCC(=O)O)NC(=O)C(CC1=CNC2=CC=CC=C21)N

Computed Properties

  • Exact Mass: 715.40170968g/mol
  • Monoisotopic Mass: 715.40170968g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 22
  • Complexity: 1200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.3
  • Topological Polar Surface Area: 280Ų

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